Cas no 2229684-21-1 (2-azido-3-methyl-4-phenylbut-3-en-1-ol)

• Product Name: 2-azido-3-methyl-4-phenylbut-3-en-1-ol
• CAS No: 2229684-21-1
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• CID: 6012612
• PubChem ID: 165964565
• Update Time: 2025-05-20

2-azido-3-methyl-4-phenylbut-3-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-3-methyl-4-phenylbut-3-en-1-ol
• EN300-1880272
• 2229684-21-1

• Inchi： 1S/C11H13N3O/c1-9(11(8-15)13-14-12)7-10-5-3-2-4-6-10/h2-7,11,15H,8H2,1H3/b9-7+
• InChI Key： HQEZLVGAARWUTG-VQHVLOKHSA-N
• SMILES： OCC(/C(/C)=C/C1C=CC=CC=1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 203.105862047g/mol
• Monoisotopic Mass: 203.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 34.6Ų

Additional information on 2-azido-3-methyl-4-phenylbut-3-en-1-ol

Compound CAS No. 2229684-21-1: 2-Azido-3-Methyl-4-Phenylbut-3-en-1-Ol

The compound with CAS No. 2229684-21-1, commonly referred to as 2-Azido-3-Methyl-4-Phenylbut-3-en-1-Ol, is a versatile organic molecule with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes an azide group (-N₃) at the second position, a methyl group (-CH₃) at the third position, and a phenyl group (-C₆H₅) at the fourth position on a butenol backbone. The presence of these functional groups makes it a valuable substrate for further chemical modifications and reactions.

The synthesis of 2-Azido-3-Methyl-4-Phenylbut-3-en-1-Ol typically involves multi-step organic reactions, often starting from readily available starting materials such as alcohols or alkenes. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the azide group via click chemistry or other azide-forming reactions.

In terms of chemical properties, 2-Azido-related compounds are known for their reactivity under specific conditions. The azide group in this molecule can undergo various transformations, such as cycloaddition reactions or reductions, leading to the formation of nitrogen-containing heterocycles or amines. These transformations are particularly useful in drug discovery and materials science, where functionalization of organic molecules is critical.

The 4-Phenyl substituent in this compound introduces aromaticity and enhances the molecule's stability and bioavailability. This feature makes it an attractive candidate for applications in medicinal chemistry, where bioactive compounds with specific pharmacokinetic profiles are sought after. Recent studies have highlighted the potential of this compound as a precursor for designing anti-inflammatory or anticancer agents due to its ability to modulate cellular signaling pathways.

In addition to its direct applications, butenol derivatives like this compound are widely used as intermediates in the synthesis of more complex molecules. For example, they can serve as building blocks for polymeric materials or advanced organic frameworks. The enol functionality in this molecule also makes it amenable to conjugate additions or other enolate-based reactions, further expanding its utility in organic synthesis.

The methyl group at the third position plays a crucial role in stabilizing the molecule's conformation and influencing its reactivity. This substituent can participate in steric interactions or hydrogen bonding, depending on the reaction conditions. Recent research has demonstrated that such methyl-substituted compounds exhibit enhanced selectivity in certain catalytic processes, making them valuable tools for asymmetric synthesis.

In terms of biological activity, azido-containing compounds like this one have shown promise in targeting specific enzymes or receptors involved in disease pathways. For instance, they can act as inhibitors or modulators of protein kinases or other therapeutic targets. The phenyl group further enhances the molecule's ability to interact with biological systems, making it a promising candidate for drug development.

The combination of these features—azide functionality, aromatic substituents, and enol reactivity—positions CAS No. 2229684-21-1 as a key player in modern organic chemistry and pharmacology. Its versatility allows it to be employed across diverse applications, from materials science to medicinal chemistry, ensuring its continued relevance in both academic and industrial settings.